Cas no 2183474-53-3 (4-Chloro-3-ethynyl-2-fluoro-aniline)
4-Chloro-3-ethynyl-2-fluoro-aniline Chemical and Physical Properties
Names and Identifiers
-
- 4-Chloro-3-ethynyl-2-fluorobenzenamine
- 4-CHLORO-3-ETHYNYL-2-FLUORO-ANILINE
- F93647
- 2183474-53-3
- DB-380958
- SCHEMBL21046945
- 4-Chloro-3-ethynyl-2-fluoro-aniline
-
- Inchi: 1S/C8H5ClFN/c1-2-5-6(9)3-4-7(11)8(5)10/h1,3-4H,11H2
- InChI Key: ANRQIBYCXAWTOF-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1C#C)F)N
Computed Properties
- Exact Mass: 169.0094550g/mol
- Monoisotopic Mass: 169.0094550g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
4-Chloro-3-ethynyl-2-fluoro-aniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P027Q1C-100mg |
4-chloro-3-ethynyl-2-fluoro-aniline |
2183474-53-3 | 0.00% | 100mg |
$233.00 | 2023-12-18 | |
| 1PlusChem | 1P027Q1C-250mg |
4-chloro-3-ethynyl-2-fluoro-aniline |
2183474-53-3 | 0.00% | 250mg |
$388.00 | 2023-12-18 | |
| 1PlusChem | 1P027Q1C-500mg |
4-chloro-3-ethynyl-2-fluoro-aniline |
2183474-53-3 | 0.00% | 500mg |
$571.00 | 2023-12-18 | |
| 1PlusChem | 1P027Q1C-1g |
4-chloro-3-ethynyl-2-fluoro-aniline |
2183474-53-3 | 0.00% | 1g |
$816.00 | 2023-12-18 | |
| Aaron | AR027Q9O-100mg |
4-chloro-3-ethynyl-2-fluoro-aniline |
2183474-53-3 | 100mg |
$267.00 | 2023-12-15 | ||
| Aaron | AR027Q9O-250mg |
4-chloro-3-ethynyl-2-fluoro-aniline |
2183474-53-3 | 250mg |
$444.00 | 2023-12-15 |
4-Chloro-3-ethynyl-2-fluoro-aniline Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on 4-Chloro-3-ethynyl-2-fluoro-aniline
Introduction to 4-Chloro-3-ethynyl-2-fluoro-aniline (CAS No. 2183474-53-3)
4-Chloro-3-ethynyl-2-fluoro-aniline, identified by the Chemical Abstracts Service Number (CAS No.) 2183474-53-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aniline derivatives, characterized by its unique structural features, including a chloro substituent at the 4-position, an ethynyl group at the 3-position, and a fluoro atom at the 2-position. These structural elements contribute to its distinct chemical properties and potential applications in drug discovery and synthesis.
The molecular structure of 4-Chloro-3-ethynyl-2-fluoro-aniline consists of a benzene ring with these three functional groups strategically positioned. The chloro group introduces electrophilic characteristics, making the molecule susceptible to nucleophilic substitution reactions, while the ethynyl group provides a site for further functionalization via cross-coupling reactions such as Suzuki or Sonogashira couplings. The fluoro atom, on the other hand, enhances metabolic stability and bioavailability, which are critical factors in pharmaceutical design.
In recent years, 4-Chloro-3-ethynyl-2-fluoro-aniline has been explored as a key intermediate in the synthesis of various bioactive molecules. Its versatility in serving as a building block has made it valuable in the development of novel therapeutic agents. For instance, researchers have utilized this compound to construct heterocyclic scaffolds that exhibit pharmacological activity against a range of targets, including enzymes and receptors involved in inflammatory responses and cancer pathways.
One of the most compelling aspects of 4-Chloro-3-ethynyl-2-fluoro-aniline is its role in the synthesis of small-molecule inhibitors. The presence of both electron-withdrawing (chloro and fluoro groups) and electron-donating (ethynyl group) substituents allows for fine-tuning of electronic properties, which is essential for achieving high binding affinity to biological targets. Recent studies have demonstrated its utility in generating inhibitors with potential applications in treating neurological disorders and infectious diseases. The compound’s ability to undergo selective modifications makes it an attractive candidate for structure-activity relationship (SAR) studies.
The chemical reactivity of 4-Chloro-3-ethynyl-2-fluoro-aniline has been further leveraged in the development of fluorescent probes and imaging agents. The combination of fluorine atoms and ethynyl groups facilitates the introduction of photophysical properties, enabling applications in cellular imaging and diagnostic assays. Researchers have reported its incorporation into probes that can specifically label biomolecules involved in disease mechanisms, providing insights into disease progression and therapeutic interventions.
Advances in synthetic methodologies have also expanded the applications of 4-Chloro-3-ethynyl-2-fluoro-aniline. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production processes. These innovations not only reduce costs but also improve yields, making the compound more accessible for industrial applications. Additionally, computational chemistry approaches have been employed to predict reaction outcomes and optimize synthetic routes, further enhancing its utility in drug development.
The pharmacological potential of 4-Chloro-3-ethynyl-2-fluoro-aniline has been investigated through both computational modeling and experimental validation. Virtual screening methods have identified its similarity to known bioactive compounds, suggesting possible therapeutic roles. Experimental studies have corroborated these findings by demonstrating inhibitory effects on relevant enzymes and pathways. For example, derivatives derived from this compound have shown promise in preclinical trials for their ability to modulate inflammatory cytokine production and inhibit tumor growth.
The safety profile of 4-Chloro-3-ethynyl-2-fluoro-aniline is another critical consideration in its application. While comprehensive toxicological data is still being gathered, preliminary studies indicate that it exhibits moderate solubility in organic solvents but minimal toxicity at tested concentrations. However, as with any chemical intermediate used in pharmaceutical research, careful handling and adherence to good laboratory practices are essential to ensure safe usage.
The future directions for research involving 4-Chloro-3-ethynyl-2-fluoro-aniline are promising. Ongoing studies aim to explore its role in developing next-generation therapeutics by combining it with other bioactive molecules or using it as a scaffold for novel drug candidates. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate these developments, bringing new treatments to patients suffering from various diseases.
In conclusion,4-Chloro-3-ethynyl-2-fluoro-aniline (CAS No. 2183474-53-3) represents a valuable compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it an excellent candidate for synthesizing bioactive molecules with potential therapeutic benefits across multiple disease areas. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in drug discovery and development.
2183474-53-3 (4-Chloro-3-ethynyl-2-fluoro-aniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)